Cas no 5398-91-4 (Acetonitrile, 2-(1-naphthalenylthio)-)

• Product Name: Acetonitrile, 2-(1-naphthalenylthio)-
• CAS No: 5398-91-4
• MF: C₁₂H₉NS
• MW: 199.271561384201
• CID: 385785
• PubChem ID: 220640
• Update Time: 2025-04-19

Acetonitrile, 2-(1-naphthalenylthio)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, 2-(1-naphthalenylthio)-
• UPUPCBBQPQQWRB-UHFFFAOYSA-N
• DTXSID80968795
• [(Naphthalen-1-yl)sulfanyl]acetonitrile
• SCHEMBL2117757
• NSC-3647
• 5398-91-4
• NSC3647
• (Naphthalen-1-ylsulfanyl)-acetonitrile

• Inchi： 1S/C12H9NS/c13-8-9-14-12-7-3-5-10-4-1-2-6-11(10)12/h1-7H,9H2
• InChI Key： UPUPCBBQPQQWRB-UHFFFAOYSA-N
• SMILES： S(CC#N)C1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 199.04567
• Monoisotopic Mass: 199.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 374.8°Cat760mmHg
• Flash Point: 180.5°C
• Refractive Index: 1.669
• PSA: 23.79
• LogP: 3.45548